4-Chlorophenyl 2,4,6-trimethylbenzoate

• Molecular Formula: C16H15ClO2
• Molecular Weight: 274.74g/mol
• IUPAC Name: (4-chlorophenyl) 2,4,6-trimethylbenzoate
• InChI: InChI=1S/C16H15ClO2/c1-10-8-11(2)15(12(3)9-10)16(18)19-14-6-4-13(17)5-7-14/h4-9H,1-3H3
• InChI Key: KGJMTLDULCHNFS-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C(=C1)C)C(=O)OC2=CC=C(C=C2)Cl)C

Description

4-Chlorophenyl 2,4,6-trimethylbenzoate is a synthetic ester compound of interest in organic chemistry and materials science research. This chemical features a sterically hindered 2,4,6-trimethylbenzoyl (mesitoyl) group linked to a 4-chlorophenyl ring. The combination of these moieties suggests potential utility as a building block for the synthesis of more complex molecular architectures, or as a monomer in polymer chemistry. Researchers may also investigate its properties as a potential precursor for ligands or specialty materials. The presence of the chlorophenyl group can make the compound a candidate for further functionalization via cross-coupling reactions, such as the Suzuki or Heck reactions, enabling the exploration of new chemical space. As with all reagents of this nature, 4-Chlorophenyl 2,4,6-trimethylbenzoate is intended for research and development purposes only in a controlled laboratory setting. It is not intended for diagnostic, therapeutic, or personal use.

Comparison with Similar Compounds

Comparison with Structural Analogs

Physicochemical Properties

Table 1: Comparison of Key Benzoate Derivatives

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Notable Properties
4-Chlorophenyl 4-nitrobenzoate	C₁₃H₈ClNO₄	277.66	4-Nitrobenzoate, 4-chlorophenyl	High polarity due to nitro group
4-Nitrophenyl 4-chlorobenzoate	C₁₃H₈ClNO₄	277.66	4-Chlorobenzoate, 4-nitrophenyl	Structural isomer of above; similar weight but distinct reactivity
Methyl 4-chlorophenylacetate	C₉H₉ClO₂	184.62	Methyl ester, 4-chlorophenyl	Lower molecular weight; higher volatility
[3-(4-chlorophenyl)-4-oxo-...]†	C₂₄H₁₄ClF₃O₄	458.80	Trifluoromethyl, chromen core	Enhanced lipophilicity (XLogP3 = 6.5)

† Full name: [3-(4-chlorophenyl)-4-oxo-2-(trifluoromethyl)chromen-7-yl] 4-methylbenzoate

• Steric Effects: The 2,4,6-trimethyl substitution in the benzoate moiety of the target compound likely increases steric hindrance compared to monosubstituted analogs (e.g., 4-chloro or 4-nitro derivatives). This could reduce enzymatic degradation but may also limit solubility .
• Conversely, electron-donating methyl groups (as in 2,4,6-trimethylbenzoate) may stabilize the ester bond .

Key Research Findings

• Biological Potency : Halogen positioning (e.g., 2,6-dichloro vs. 4-chloro) significantly impacts inhibitor efficacy in AQP3 studies .
• Lipophilicity : Complex analogs with trifluoromethyl groups (e.g., ) exhibit high XLogP3 values, suggesting utility in membrane-permeable therapeutics .
• Synthetic Versatility : 4-Chlorophenyl esters serve as intermediates in synthesizing secondary amines and thiocarbamates, underscoring their versatility .

Preparation Methods

Acylation-Chloroform Reaction-Hydrolysis Sequence

Developed in patent CN1927800A, this three-step process begins with the acylation of mesitylene (1,3,5-trimethylbenzene) using chloroacetyl chloride in the presence of an iron oxide catalyst. The intermediate 2,4,6-trimethylchloroacetophenone undergoes a chloroform reaction with sodium hypochlorite (10–20% w/w) under phase-transfer catalysis (quaternary ammonium salts), followed by hydrolysis and recrystallization to yield 2,4,6-trimethylbenzoic acid (85–92% purity). Key advantages include the use of refinery byproducts (C9 fractions) and minimized waste generation through catalyst recycling.

Direct Carboxylation of Mesitylene

Patent CN102491894A describes a single-step carboxylation using carbon dioxide under mild conditions (10–25°C, 0.18–0.4 MPa). Mesitylene reacts with CO₂ in the presence of a proprietary catalyst (0.5–4 wt%), achieving 70–78% conversion. Subsequent hydrolysis with hydrochloric acid and crystallization delivers the benzoic acid derivative. This atom-economical method reduces byproducts but requires precise pressure control to avoid over-carboxylation.

Synthesis of 2,4,6-Trimethylbenzoyl Chloride

Conversion of the benzoic acid to its acyl chloride is critical for efficient esterification. Patent CN110818555A details a large-scale protocol:

Procedure :

• Charge a reactor with thionyl chloride (2:1 molar ratio relative to acid).

• Gradually add 2,4,6-trimethylbenzoic acid at 25–50°C under HCl/SO₂ scrubbing.

• Reflux at 50–80°C for 2–4 hours.

• Recover excess thionyl chloride via distillation (60°C, reduced pressure).

• Distill the acyl chloride under vacuum to achieve >98% purity.

Optimization Insights :

• Temperature Control : Lower temperatures (25°C) during acid addition minimize side reactions.

• Catalyst-Free : The reaction proceeds stoichiometrically without catalysts, simplifying purification.

• Yield : 93–97% isolated yield across 7 pilot batches.

Esterification Strategies for 4-Chlorophenyl 2,4,6-Trimethylbenzoate

Schotten-Baumann Reaction

The most widely adopted method involves reacting 2,4,6-trimethylbenzoyl chloride with 4-chlorophenol in a biphasic system:

Typical Protocol :

• Dissolve 4-chlorophenol (1.05 equiv) in 10% NaOH(aq).

• Add acyl chloride (1.0 equiv) dropwise at 0–5°C with vigorous stirring.

• Stir for 2–4 hours at room temperature.

• Extract the ester with dichloromethane, wash with brine, and crystallize from ethanol.

Performance Metrics :

• Yield : 82–88%

• Purity : >99% (HPLC)

• Scale-Up : Demonstrated at 50 kg batches in pilot plants.

Coupling Agent-Mediated Esterification

For acid-sensitive substrates, carbodiimide coupling offers an alternative:

Procedure :

• Combine 2,4,6-trimethylbenzoic acid (1.0 equiv), 4-chlorophenol (1.1 equiv), DCC (1.2 equiv), and DMAP (0.1 equiv) in anhydrous THF.

• Stir at 25°C for 12–18 hours.

• Filter precipitated DCU, concentrate, and purify via column chromatography (hexane/EtOAc).

Advantages :

• Avoids acyl chloride handling.

• Compatible with thermally labile phenols.

Limitations :

• Yield : 75–80% (lower than Schotten-Baumann).

• Cost : DCC and DMAP increase reagent expenses.

Comparative Analysis of Esterification Methods

Parameter	Schotten-Baumann	Carbodiimide Coupling
Yield	82–88%	75–80%
Reaction Time	2–4 hours	12–18 hours
Purification Complexity	Low (crystallization)	Moderate (chromatography)
Scalability	>100 kg feasible	Limited to <10 kg
Byproduct Generation	NaCl, H₂O	DCU, urea derivatives

Key Observations :

• Industrial settings favor the Schotten-Baumann method for its speed and scalability.

• Academic labs may prefer coupling agents for milder conditions despite lower yields.

Reaction Mechanistic Insights

Acyl Chloride Formation

Thionyl chloride reacts via a two-step mechanism:

• Nucleophilic attack by the acid’s hydroxyl group on SOCl₂, forming a chlorosulfite intermediate.

• Collapse of the intermediate to release SO₂ and HCl, generating the acyl chloride.

Esterification Dynamics

In Schotten-Baumann conditions, the phenoxide ion (from 4-chlorophenol and NaOH) attacks the electrophilic carbonyl carbon of the acyl chloride. The reaction’s exothermic nature necessitates cooling to suppress hydrolysis of the acyl chloride.

Process Optimization Strategies

Catalyst Screening

Quaternary ammonium salts (e.g., tetrabutylammonium bromide) accelerate phase-transfer in biphasic systems, reducing reaction time by 40%.

Solvent Effects

• Polar Aprotic Solvents : DMF increases acyl chloride reactivity but complicates isolation.

• Toluene/Water Biphasic Systems : Enable easy separation and reduce emulsion formation.

Purity Enhancement

Recrystallization from ethanol/water (4:1 v/v) removes trace impurities, achieving >99.5% purity.

Industrial-Scale Production Considerations

Case Study (Patent CN110818555A) :

• Batch Size : 500 kg acyl chloride → 620 kg ester.

• Cycle Time : 8 hours (including distillation).

• Waste Management : SO₂ and HCl scrubbed into NaHSO₃ and NaCl solutions for reuse.

Economic Factors :

• Raw material costs dominate (60–70% of total), emphasizing the need for high-yielding steps.

• Energy consumption is minimized through exothermic reaction design and heat integration.